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Compound of Interest

Compound Name:

4-

(Cyclohexanecarboxamido)benzoi

c acid

CAS No.: 180991-56-4

Cat. No.: B3247289

Get Quote

Core Directive & Scope
This technical guide provides a comprehensive safety and handling framework for 4-
(Cyclohexanecarboxamido)benzoic acid (CAS: 180991-56-4). Unlike generic SDS

templates, this document analyzes the compound's specific structural moieties—a lipophilic

cyclohexane ring coupled via an amide linkage to a hydrophilic benzoic acid—to predict

physicochemical behavior and toxicological risks.

Target Audience: Synthetic organic chemists, medicinal chemistry leads, and HSE (Health,

Safety, Environment) officers in pharmaceutical R&D.

Compound Identification & Structural Analysis
Chemical Identity[1][2]

Chemical Name: 4-(Cyclohexanecarboxamido)benzoic acid
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CAS Number: 180991-56-4

Synonyms: 4-(Cyclohexylcarbonylamino)benzoic acid;

-(4-Carboxyphenyl)cyclohexanecarboxamide.

Molecular Formula:

Molecular Weight: 247.29 g/mol

Structural Context in Drug Design
This compound serves as a critical intermediate scaffold in the synthesis of non-sulfonylurea

insulin secretagogues (e.g., glinide analogs) and other GPCR-targeting small molecules. The

amide bond is stable under neutral conditions but susceptible to hydrolysis in strong acid/base

environments, releasing p-aminobenzoic acid (PABA) and cyclohexanecarboxylic acid.

Hazard Identification & Risk Assessment (GHS)
Classification Logic (Expertise & Experience)
As a benzoic acid derivative, the primary hazard stems from the carboxylic acid proton (

), which acts as a proton donor to biological tissues. The lipophilic cyclohexane tail facilitates
membrane penetration, potentially enhancing the irritation profile compared to simple benzoic
acid.

GHS Label Elements
Category Classification Hazard Statement Signal Word

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation.[1]
WARNING

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation.[2]
WARNING

STOT - Single

Exposure
Category 3

H335: May cause

respiratory irritation.[3]
WARNING

Precautionary Statements (Selected):
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P261: Avoid breathing dust/fume.[1][2]

P280: Wear protective gloves/eye protection/face protection.[1][2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[2] Remove

contact lenses if present and easy to do.[1][2][4] Continue rinsing.[1][2]

Physical & Chemical Properties (Self-Validating
Data)
Note: Experimental values for this specific research intermediate are often sparse. The values

below represent expected ranges based on Structure-Activity Relationship (SAR) with

analogous compounds like 4-cyclohexylbenzoic acid.

Property Value / Range Validation Method

Physical State Solid (Crystalline Powder) Visual Inspection

Color White to Off-White Visual Inspection

Melting Point 240°C – 260°C (Predicted)
Capillary Melting Point (DSC

recommended)

Solubility (Water) Low (< 0.1 mg/mL) Visual check in pH 7.0 buffer

Solubility (DMSO) High (> 20 mg/mL) Standard Stock Prep

pKa (Acid) ~4.2 (Carboxylic acid) Potentiometric Titration

LogP ~2.8 – 3.2
HPLC Retention Time

Correlation

Safe Handling & Exposure Control Workflow
Engineering Controls
Causality: The solid state and potential for respiratory irritation (H335) necessitate containment.

The high melting point implies low volatility, but static-induced dust is a significant risk during

weighing.
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Primary: Weigh inside a chemically resistant fume hood or powder containment enclosure.

Secondary: Use anti-static weighing boats to prevent particle scattering.

Personal Protective Equipment (PPE) Matrix
Respiratory: NIOSH N95 (minimum) or P100 respirator if handling >10g outside a hood.

Hand Protection: Nitrile gloves (min thickness 0.11 mm). Reasoning: Amides and benzoic

acids do not rapidly permeate nitrile; latex is insufficient for organic solvents used in

processing (e.g., DMSO/DCM).

Eye Protection: Chemical safety goggles. Reasoning: Safety glasses are insufficient for fine

powders that can bypass side shields.

Workflow Diagram: Exposure Control Logic
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Start: Handling 4-(Cyclohexanecarboxamido)benzoic acid

Assess Quantity & Form

< 1g (Solid) > 1g or Solution Prep

Standard Fume Hood
(Face Velocity > 0.5 m/s)

Low Dust Risk

Powder Containment Enclosure
(HEPA Filtered)

High Dust Risk

PPE: Nitrile Gloves + Lab Coat + Goggles PPE: Double Nitrile + N95/P100 + Sleeve Covers

Solubilization (DMSO/MeOH)

Disposal: Solid/Liquid Organic Waste

Post-Experiment

Click to download full resolution via product page

Figure 1: Decision logic for engineering controls and PPE based on scale of operation.

Emergency Response Protocols
First Aid Causality
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Eye Contact: The acidic nature causes immediate protein coagulation on the cornea.

Protocol: Flush for 15 minutes. Do not use neutralizing eye drops (risk of thermal injury from

exothermic reaction).

Skin Contact: Lipophilic nature allows dermal retention. Protocol: Wash with soap and water.

[1][2] Alcohol-based sanitizers may increase permeation and should be avoided immediately

after exposure.

Spill Cleanup (Self-Validating)
Isolate: Evacuate non-essential personnel.

Neutralize (Optional but Recommended): Mist the powder lightly with dilute Sodium

Bicarbonate (

) solution. Validation: Cessation of bubbling indicates acid neutralization.

Collect: Use wet-wiping techniques to avoid dust generation. Do not dry sweep.

Emergency Decision Matrix

Exposure Event Identify Route

Eye Contact

Skin Contact

Inhalation

Flush 15min (Water)
Lift Eyelids

Soap & Water Wash
Remove Contaminated Clothing

Move to Fresh Air
Support Breathing

Seek Medical Attention
(Show SDS/Structure)

If Irritation Persists

Click to download full resolution via product page

Figure 2: Triage workflow for acute exposure incidents.

Stability & Reactivity
Chemical Stability: Stable under standard laboratory conditions (STP).
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Conditions to Avoid: Strong oxidizers (e.g., permanganates) can attack the amide nitrogen or

the cyclohexane ring. Strong bases (NaOH, KOH) will deprotonate the carboxylic acid

(forming the salt) and, under heat, hydrolyze the amide bond.

Hazardous Decomposition: Thermal decomposition emits Carbon Monoxide (CO), Carbon

Dioxide (

), and Nitrogen Oxides (

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3247289/docs#safety-data-sheet-sds-technical-
guide-4-cyclohexanecarboxamido-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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